Cas no 5436-83-9 (Benzamide,4-methyl-N-(phenylmethyl)-)

Benzamide,4-methyl-N-(phenylmethyl)- structure
5436-83-9 structure
Product Name:Benzamide,4-methyl-N-(phenylmethyl)-
CAS No:5436-83-9
MF:C15H15NO
MW:225.285703897476
CID:374787
PubChem ID:228681
Update Time:2025-04-19

Benzamide,4-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-methyl-N-(phenylmethyl)-
    • N-Benzyl-4-methylbenzamide
    • 4-Methyl-benzoesaeure-benzylamid
    • 4-methyl-benzoic acid benzylamide
    • 4-methyl-N-benzylbenzamide
    • N-benzyl-4-methyl-benzamide
    • N-benzyl-p-methylbenzamide
    • p-tolylCON(Bn)H
    • HMS1577E21
    • SR-01000393445-1
    • AKOS001406995
    • 5436-83-9
    • Cambridge id 5104261
    • SCHEMBL178366
    • EU-0000685
    • DTXSID90969455
    • NSC21778
    • NSC-21778
    • CBDivE_001936
    • SR-01000393445
    • CS-0331824
    • HS-7415
    • STK399006
    • MFCD00026008
    • DS-009777
    • MDL: MFCD00026008
    • Inchi: 1S/C15H15NO/c1-12-7-9-14(10-8-12)15(17)16-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,16,17)
    • InChI Key: QIULRTIURUDCGH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.11545
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 3.31590

Benzamide,4-methyl-N-(phenylmethyl)- Pricemore >>

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